Cas no 85234-63-5 (21-Dehydro Budesonide)

• Product Name: 21-Dehydro Budesonide
• CAS No: 85234-63-5
• MF: C₂₅H₃₂O₆
• MW: 428.517988204956
• CID: 1062104
• PubChem ID: 71315297
• Update Time: 2024-10-26

21-Dehydro Budesonide Chemical and Physical Properties

Names and Identifiers

• 21-Dehydro Budesonide
• BUDESONIDE IMPURITY D
• (11β,16α)-16,17-[Butylidenebis(oxy)]-11-hydroxy-3,20-dioxopregna-1,4-dien-21-al (ACI)
• 2-[(1S,4R,8S,9S,11S,12S,13R)-11-hydroxy-9,13-dimethyl-16-oxo-6-propyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-8-yl]-2-oxoacetaldehyde
• 85234-63-5
• 21-Dehydrobudesonide

• Inchi： 1S/C25H32O6/c1-4-5-21-30-20-11-17-16-7-6-14-10-15(27)8-9-23(14,2)22(16)18(28)12-24(17,3)25(20,31-21)19(29)13-26/h8-10,13,16-18,20-22,28H,4-7,11-12H2,1-3H3/t16-,17-,18-,20+,21?,22+,23-,24-,25+/m0/s1
• InChI Key： UHEOYIKQUMWUPY-KWVAZRHASA-N
• SMILES： C([C@@]12OC(CCC)O[C@@H]1C[C@H]1[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@]21C)O)=O)(=O)C=O

Computed Properties

• Exact Mass: 428.21988874g/mol
• Monoisotopic Mass: 428.21988874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 890
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 89.9Ų